Cas no 2229440-51-9 (4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol
• CAS No: 2229440-51-9
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6255723
• PubChem ID: 165689082
• Update Time: 2025-10-17

4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol
• EN300-1905912
• 2229440-51-9

• Inchi： 1S/C12H17BrN2O/c13-11-10(2-1-7-15-11)12(8-14)5-3-9(16)4-6-12/h1-2,7,9,16H,3-6,8,14H2
• InChI Key： OFVGMAHRWAKXTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol

4-(Aminomethyl)-4-(2-Bromopyridin-3-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol, identified by the CAS number 2229440-51-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol comprises a cyclohexane ring substituted with two key groups: an aminomethyl group (-CH₂NH₂) and a 2-bromopyridin-3-yl group. The cyclohexane ring serves as a rigid framework, while the substituents introduce functional diversity. The presence of the bromine atom in the pyridine ring suggests potential reactivity, making this compound a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed various methodologies to synthesize 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications. The integration of green chemistry principles in these synthesis pathways has further underscored the compound's sustainability potential.

In terms of biological activity, 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol has shown promise as a lead compound in drug discovery. Preclinical studies indicate that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding aligns with the growing interest in cyclohexane derivatives as therapeutic agents for neurological disorders. Furthermore, its ability to act as a scaffold for bioisosteric replacements has expanded its utility in medicinal chemistry.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan-1-ol can interact with target proteins through multiple binding modes, enhancing its potential as a multi-target drug candidate. Additionally, quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting reactivity and stability under various conditions.

Recent advancements in materials science have also explored the use of 4-(aminomethyl)-4-(2-bromopyridin-3-yl)cyclohexan